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Compound of Interest

Compound Name: Isobutyl chloroformate

Cat. No.: B042661 Get Quote

Isobutyl chloroformate is a colorless to light-colored liquid with a pungent odor.[1] It is

primarily used in laboratory settings for chemical synthesis.[2] Due to its chemical properties, it

is classified under the Globally Harmonized System (GHS) as a hazardous substance with

multiple acute and chronic risks.[3][4]

The GHS classification, as standardized by OSHA (29 CFR 1910.1200), highlights the severe

nature of the hazards associated with this chemical.

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Acute Toxicity, Inhalation Category 2/3
H330/H331: Fatal or Toxic if

inhaled

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Table 1: GHS Hazard Classification for Isobutyl Chloroformate.[3][4][5]
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Physicochemical and Toxicological Data
Understanding the quantitative properties of isobutyl chloroformate is essential for risk

assessment and the design of safe experimental conditions.

Physical and Chemical Properties
The compound is a volatile and flammable liquid that reacts with water.[6] Its physical

properties are summarized below.

Property Value

Molecular Formula C₅H₉ClO₂

Molecular Weight 136.58 g/mol

Boiling Point 128 - 129 °C (at 1,013 hPa)

Flash Point 36 °C (closed cup)

Specific Gravity / Density 1.048 - 1.053 g/mL

Solubility
Decomposes in water. Miscible with ether,

chloroform, benzene.

Appearance Colorless to light yellow liquid

Table 2: Key Physical and Chemical Properties.[2][4]

Toxicological Data
Isobutyl chloroformate is highly toxic, particularly via inhalation.[3][5] The available acute

toxicity data are critical for understanding its potential health effects.
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Metric Value Species Notes

LD₅₀ (Oral) 1400 mg/kg Rat
Harmful if swallowed.

[4]

LC₅₀ (Inhalation) 1.81 mg/L (4 h, vapor) -

Fatal if inhaled.

(Expert Judgment)[2]

[3]

Table 3: Acute Toxicity Values.[2][3][4]

Methodological Note on Cited Experiments
Safety Data Sheets provide summarized toxicological endpoints (e.g., LD₅₀, LC₅₀) but do not

include detailed experimental protocols. This data is generated through standardized,

internationally recognized methodologies, primarily the OECD (Organisation for Economic Co-

operation and Development) Guidelines for the Testing of Chemicals.

For instance, the LD₅₀ (Lethal Dose, 50%) value reported here is typically determined using

methods like OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure). The core

principle of this experiment involves administering the chemical to a group of animals (e.g.,

rats) at several dose levels. The objective is to identify the dose that causes mortality in 50% of

the test population within a specified timeframe, thereby providing a quantitative measure of

acute oral toxicity. Similarly, LC₅₀ (Lethal Concentration, 50%) values are determined via

inhalation exposure studies (e.g., OECD Test Guideline 403) to assess the concentration of a

vapor or mist that is fatal to half of the test animals.

Hazard Response and Emergency Procedures
The chemical's high reactivity and toxicity necessitate stringent and well-defined emergency

protocols. The logical flow from hazard identification to first aid is critical for minimizing harm

upon exposure.
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Hazard Identification

Primary Hazard Statements

First Aid Response

Isobutyl Chloroformate GHS Pictograms
(Flame, Corrosion, Skull)

classified as

H330: Fatal if inhaled

H314: Causes severe skin burns
and eye damage

H302: Harmful if swallowed

Remove to fresh air.
Immediately call physician.

Artificial respiration if needed.

If inhaled Take off all contaminated clothing.
Rinse skin with water/shower.
Call a physician immediately.

If on skin

Rinse with water for minutes.
Remove contact lenses.

Immediately call ophthalmologist.

If in eyes

Rinse mouth. Do NOT induce vomiting.
Call a physician immediately.

If swallowed

Click to download full resolution via product page

Caption: GHS Hazard Identification and First Aid Workflow for Isobutyl Chloroformate.

Handling, Storage, and Spill Management
Safe laboratory practice requires strict adherence to handling and storage protocols to prevent

accidental release and exposure.

Handling and Storage
Handling: Always work under a chemical fume hood.[2] Do not inhale vapors or mists.[3] Use

explosion-proof equipment and non-sparking tools. Ensure the container and receiving

equipment are grounded/bonded to prevent static discharge.[4][5] Wear appropriate

Personal Protective Equipment (PPE) as detailed in the diagram below.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2] Store

locked up, accessible only to authorized personnel.[3] The material is moisture-sensitive and

should be stored under an inert gas. Keep away from heat, sparks, open flames, and other

ignition sources.[4]

Spill Response Workflow
In the event of a spill, a systematic response is crucial to ensure safety and environmental

protection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b042661?utm_src=pdf-body-img
https://www.benchchem.com/product/b042661?utm_src=pdf-body
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Isobutyl%20chloroformate_V1_en.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/177989
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2123-5-1N.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-isoBUTYLCHLOROFORMATE-CASNO-543-27-4212D-EN.aspx
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Isobutyl%20chloroformate_V1_en.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/177989
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2123-5-1N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Containment & Cleanup

Required Personal Protective Equipment (PPE)

Spill Detected

Evacuate non-essential personnel

Ensure adequate ventilation

Remove all ignition sources

Don Appropriate PPE

Cover drains.
Contain spill with inert absorbent

(e.g., Chemizorb®, dry sand)

Self-contained breathing apparatus
or appropriate vapor respirator

Butyl-rubber or other
resistant gloves

Flame retardant antistatic
protective clothing

Tightly fitting safety goggles
and face shield

Collect using non-sparking tools
into a suitable, closed container

Dispose of as hazardous waste
according to regulations

Click to download full resolution via product page

Caption: Logical Workflow for Spill Response and Personal Protective Equipment (PPE)

Selection.

Transport Information
Isobutyl chloroformate is regulated as a hazardous material for transport due to its multiple

hazards.
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Regulation UN Number
Proper
Shipping
Name

Hazard
Class

Subsidiary
Hazard
Classes

Packing
Group

DOT (US) UN3489

Toxic by

inhalation

liquid,

flammable,

corrosive,

n.o.s.

6.1 3, 8 I

IMDG UN3489

Toxic by

inhalation

liquid,

flammable,

corrosive,

n.o.s.

6.1 3, 8 I

IATA UN3489

Toxic by

inhalation

liquid,

flammable,

corrosive,

n.o.s.

(Forbidden

for

Passenger

Aircraft)

6.1 3, 8 I

Table 4: Transportation and Shipping Regulations.[3]

Conclusion
Isobutyl chloroformate is a valuable laboratory reagent that presents significant flammable,

corrosive, and toxic hazards. Safe handling is contingent upon a thorough understanding of its

properties, strict adherence to engineering controls (fume hoods), mandatory use of

appropriate PPE, and well-rehearsed emergency procedures. The information and workflows
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presented in this guide serve as a critical resource for minimizing risk and ensuring the safety

of all personnel in a research and development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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